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Compound of Interest

Compound Name: DNA-PK-IN-12

Cat. No.: B12366848 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of DNA-PK-IN-12, a potent and orally active DNA-dependent protein kinase (DNA-PK)

inhibitor. The following procedures are intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the known quantitative data for DNA-PK-IN-12 is presented below. This

information is critical for understanding its behavior and potential interactions.

Property Value Source

IC₅₀ (DNA-PK) 0.1 nM [1]

IC₅₀ (Hct116 cell growth) 33.28 µM [1]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[1]

Appearance Solid N/A

Solubility Soluble in DMSO N/A
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Proper disposal of DNA-PK-IN-12 is crucial to prevent environmental contamination and

ensure laboratory safety. As with any chemical, the primary directive is to dispose of contents

and containers in accordance with local, regional, national, and international regulations[2].

Step-by-Step Disposal Protocol:

Consult the Safety Data Sheet (SDS): Before handling or disposal, always refer to the

manufacturer-specific SDS for DNA-PK-IN-12. This document will contain the most detailed

and accurate safety and disposal information.

Personal Protective Equipment (PPE): When handling DNA-PK-IN-12 for disposal, wear

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

Waste Categorization: Unused or waste DNA-PK-IN-12 should be treated as chemical

waste. Do not dispose of it down the drain or in regular trash.

Containerization:

Collect waste DNA-PK-IN-12, including any contaminated consumables (e.g., pipette tips,

tubes), in a designated and clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical and is properly sealed to prevent

leaks or spills.

Waste Collection: Follow your institution's guidelines for the collection of chemical waste.

This typically involves arranging for pickup by your institution's Environmental Health and

Safety (EHS) department.

Decontamination: After handling, thoroughly wash your hands with soap and water[3].

Decontaminate any surfaces that may have come into contact with the compound using an

appropriate cleaning agent.
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DNA-PK Signaling in Non-Homologous End Joining
(NHEJ)
DNA-PK plays a critical role in the non-homologous end joining (NHEJ) pathway, a major

mechanism for repairing DNA double-strand breaks (DSBs). DNA-PK-IN-12 inhibits the

catalytic subunit of DNA-PK (DNA-PKcs), thereby disrupting this repair process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366848#dna-pk-in-12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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